Cas no 906623-27-6 (3-Methyl-4-(4-pyridyl)phenol)

• Product Name: 3-Methyl-4-(4-pyridyl)phenol
• CAS No: 906623-27-6
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 4963293
• Update Time: 2025-05-23

3-Methyl-4-(4-pyridyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-4-(pyridin-4-yl)phenol
• 3-Methyl-4-(4-pyridyl)phenol

• Inchi： 1S/C12H11NO/c1-9-8-11(14)2-3-12(9)10-4-6-13-7-5-10/h2-8,14H,1H3
• InChI Key： ZLCWORFBHVKWGS-UHFFFAOYSA-N
• SMILES： OC1C=CC(C2C=CN=CC=2)=C(C)C=1

Computed Properties

• Exact Mass: 185.084063974 g/mol
• Monoisotopic Mass: 185.084063974 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1
• Molecular Weight: 185.22

Additional information on 3-Methyl-4-(4-pyridyl)phenol

Introduction to 3-Methyl-4-(4-pyridyl)phenol (CAS No. 906623-27-6)

3-Methyl-4-(4-pyridyl)phenol, also known by its CAS number 906623-27-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyridylphenol derivatives, which are known for their unique electronic properties and potential applications in various industries. The structure of 3-Methyl-4-(4-pyridyl)phenol consists of a phenolic group attached to a pyridine ring, with a methyl substituent at the meta position. This arrangement imparts distinctive chemical and physical characteristics, making it a subject of interest for researchers and industry professionals alike.

The synthesis of 3-Methyl-4-(4-pyridyl)phenol involves a series of well-established organic reactions, including nucleophilic aromatic substitution and Friedel-Crafts alkylation. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint associated with traditional manufacturing processes. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for applications in high-performance materials and advanced chemical systems.

In terms of applications, 3-Methyl-4-(4-pyridyl)phenol has shown promise in the development of novel materials with tailored electronic properties. Its ability to act as a coordinating ligand in metal complexes has been leveraged in the creation of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and selectivity, making them ideal candidates for gas storage, catalysis, and sensing technologies. Recent studies have demonstrated that incorporating pyridylphenol derivatives into MOFs can significantly enhance their thermal stability and mechanical robustness, further expanding their practical utility.

The pharmacological activity of 3-Methyl-4-(4-pyridyl)phenol has also been explored in recent years. Preclinical studies suggest that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed in the development of new therapeutic agents. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics simulations, to elucidate the compound's interaction with biological targets. These findings provide a foundation for future investigations into its therapeutic applications.

Beyond its chemical properties, the environmental impact of 3-Methyl-4-(4-pyridyl)phenol has become a topic of interest. As industries increasingly prioritize sustainability, understanding the compound's biodegradability and eco-toxicity is crucial. Recent research has focused on developing green chemistry approaches to synthesize this compound, minimizing the use of hazardous reagents and reducing waste generation. These efforts align with global initiatives to promote sustainable practices within the chemical industry.

In conclusion, 3-Methyl-4-(4-pyridyl)phenol (CAS No. 906623-27-6) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping the future of materials science and pharmaceutical development.